(3-Amino-5-((3,4-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(benzo[d][1,3]dioxol-5-yl)methanone

• IUPAC Name: [3-amino-5-(3,4-dimethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(1,3-benzodioxol-5-yl)methanone
• InChI: InChI=1S/C27H24N2O5S2/c1-15-4-9-20(10-5-15)36(31,32)26-23(28)25(24(30)18-7-11-21-22(13-18)34-14-33-21)35-27(26)29-19-8-6-16(2)17(3)12-19/h4-13,29H,14,28H2,1-3H3
• InChI Key: UNIJGVHSZILHFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC4=C(C=C3)OCO4)NC5=CC(=C(C=C5)C)C
• Molecular Formula: C27H24N2O5S2
• Molecular Weight: 520.6 g/mol

Description

Synthesis Analysis

This involves the methods used to synthesize the compound, including the reactants, conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This involves the study of the arrangement of atoms in the molecule of a compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances, the conditions required for the reactions, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, chemical stability, etc.

Scientific Research Applications

Synthesis and Characterization

Research on structurally related compounds focuses on the synthesis of novel derivatives incorporating thiophene moieties, highlighting the interest in thiophene-based compounds for their electronic properties and potential in creating advanced materials. For instance, Mabkhot et al. (2010) described the synthesis of bis(thieno[2,3-b]-thiophene) derivatives, indicating the utility of thiophene units in developing new organic compounds with potential electronic applications Mabkhot, Y., Abd Elshafy Kheder, N., & Al-Majid, A. (2010). Facile and Convenient Synthesis of New Thieno[2,3-b]-Thiophene Derivatives. Molecules.

Computational Studies and Molecular Docking

Shahana and Yardily (2020) provided an example of using computational techniques to understand the properties of related compounds. Their work on the synthesis and spectral characterization of thiazole and thiophene derivatives utilized density functional theory (DFT) and molecular docking studies to explore the antibacterial potential of the synthesized compounds, suggesting a similar approach could be applied to study the interactions of "(3-Amino-5-((3,4-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(benzo[d][1,3]dioxol-5-yl)methanone" with biological targets Shahana, M., & Yardily, A. (2020). Synthesis, spectral characterization, DFT, and docking studies. Журнал структурной химии.

Potential Pharmacological Applications

Although direct pharmacological applications of the compound were not found, the research methodology and synthetic routes employed in related studies indicate a potential for the compound to be explored in similar contexts, such as antimicrobial, antioxidant, or even anticancer studies. The structural features of thiophene and its derivatives, combined with specific functional groups, often lead to compounds with significant biological activity, as evidenced by the synthesis and evaluation of related compounds G.Thirunarayanan (2015). Synthesis of antimicrobial, antioxidant and insect antifeedant potent 3,4-dimethyl phenyl bicycle[2.2.1] heptane methanone derivatives. Organic Chemistry: An Indian Journal.

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems, for example, the specific biochemical interaction through which a drug substance produces its pharmacological effect.